Cas no 2648927-32-4 ((2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-3-hydroxypropanoic acid)

• Product Name: (2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-3-hydroxypropanoic acid
• CAS No: 2648927-32-4
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6367949
• PubChem ID: 165877551
• Update Time: 2025-08-05

(2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-3-hydroxypropanoic acid
• EN300-1565566
• 2648927-32-4
• (2R)-2-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]propanamido}-3-hydroxypropanoic acid

• Inchi： 1S/C27H32N2O6/c30-15-24(26(32)33)28-25(31)14-13-17-7-1-6-12-23(17)29-27(34)35-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,17,22-24,30H,1,6-7,12-16H2,(H,28,31)(H,29,34)(H,32,33)/t17?,23?,24-/m1/s1
• InChI Key： IYEHEWRQMDHXAH-FSEIRDBJSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1CCC(N[C@@H](C(=O)O)CO)=O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-3-hydroxypropanoic acid

Recent Advances in the Study of (2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-3-hydroxypropanoic acid and Related Compounds (CAS: 2648927-32-4)

The compound (2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-3-hydroxypropanoic acid, along with its associated CAS number 2648927-32-4, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexylpropanamido moiety, is being explored for its potential applications in peptide synthesis, drug delivery systems, and as a scaffold for novel therapeutic agents.

Recent studies have focused on the synthesis and optimization of this compound, leveraging advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) for purification. Researchers have highlighted its role in improving the stability and bioavailability of peptide-based drugs, particularly in targeting intracellular pathways. The Fmoc group, a critical component of this molecule, is known for its utility in protecting amino acids during peptide synthesis, thereby enhancing yield and purity.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of (2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-3-hydroxypropanoic acid in inhibiting specific enzymatic pathways associated with inflammatory diseases. The study utilized molecular docking simulations and in vitro assays to validate the compound's binding affinity and inhibitory potential, suggesting its promise as a lead compound for further drug development.

Another area of exploration involves the compound's application in targeted drug delivery systems. Researchers have engineered nanoparticles functionalized with this molecule to enhance cellular uptake and specificity, particularly in cancer therapy. Preliminary results indicate improved tumor targeting and reduced off-target effects, marking a significant step forward in precision medicine.

Despite these advancements, challenges remain in scaling up the synthesis of (2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-3-hydroxypropanoic acid for industrial applications. Current efforts are directed toward optimizing reaction conditions and reducing production costs without compromising quality. Collaborative initiatives between academia and industry are expected to bridge this gap, paving the way for broader utilization of this compound in pharmaceutical formulations.

In conclusion, the ongoing research on (2R)-2-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}-3-hydroxypropanoic acid and its derivatives underscores its potential as a versatile tool in drug discovery and development. Future studies are likely to explore its applications in other therapeutic areas, including neurodegenerative diseases and antimicrobial resistance, further solidifying its importance in the chemical biology and pharmaceutical landscape.